(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone

• IUPAC Name: [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methanone
• InChI: InChI=1S/C18H17ClN6O2/c1-12-2-3-13(19)10-15(12)24-6-8-25(9-7-24)18(26)17-22-16(23-27-17)14-11-20-4-5-21-14/h2-5,10-11H,6-9H2,1H3
• InChI Key: PDKOYIJWHMJAOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C18H17ClN6O2
• Molecular Weight: 384.8 g/mol
• CAS No.: 1219914-23-4

Description

(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C18H17ClN6O2 and its molecular weight is 384.82. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Structural Analysis

Research has been conducted on the molecular interaction of similar antagonistic compounds with cannabinoid receptors, focusing on the conformational analysis and development of pharmacophore models. These studies provide insights into the steric binding interactions and propose that certain conformations might contribute to antagonist activity, suggesting a broader application in understanding receptor-ligand interactions for drug design (J. Shim et al., 2002).

Antimicrobial and Antifungal Agents

A variety of derivatives have been synthesized and characterized, showing good antibacterial and antifungal activities. For instance, novel pyrazole and isoxazole derivatives were synthesized, characterized, and exhibited significant antimicrobial activity against various strains (P. Sanjeeva et al., 2022). Similarly, other studies focused on synthesizing new 1,2,4-triazole derivatives with antimicrobial activities, highlighting the potential for developing new antimicrobial agents (H. Bektaş et al., 2010).

Anticancer Research

Research into the anticancer applications includes the synthesis and evaluation of novel derivatives with potential anticancer and antiangiogenic effects. For example, thioxothiazolidin-4-one derivatives were synthesized and shown to inhibit tumor growth and tumor-induced angiogenesis in a mouse model, suggesting potential for anticancer therapy (S. Chandrappa et al., 2010). Other studies have explored novel pyrazole derivatives with antimicrobial and anticancer agents, indicating their higher anticancer activity compared to standard drugs and good antimicrobial activity, further supporting the role of such compounds in cancer research (H. Hafez et al., 2016).